Cas no 324774-54-1 ((2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one)

• Product Name: (2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one
• CAS No: 324774-54-1
• MF: C₂₂H₂₃N₃O₄S
• MW: 425.500724077225
• CID: 5761073
• PubChem ID: 5724178
• Update Time: 2025-07-10

(2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• STK806567
• 324774-54-1
• (E)-1-(benzimidazol-1-yl)-3-(4-methoxy-3-piperidin-1-ylsulfonylphenyl)prop-2-en-1-one
• F0219-0028
• (2E)-1-(1H-benzimidazol-1-yl)-3-[4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl]prop-2-en-1-one
• (2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one
• (E)-1-(1H-benzo[d]imidazol-1-yl)-3-(4-methoxy-3-(piperidin-1-ylsulfonyl)phenyl)prop-2-en-1-one
• AKOS000522602
• 2-Propen-1-one, 1-(1H-benzimidazol-1-yl)-3-[4-methoxy-3-(1-piperidinylsulfonyl)phenyl]-

• Inchi： 1S/C22H23N3O4S/c1-29-20-11-9-17(15-21(20)30(27,28)24-13-5-2-6-14-24)10-12-22(26)25-16-23-18-7-3-4-8-19(18)25/h3-4,7-12,15-16H,2,5-6,13-14H2,1H3/b12-10+
• InChI Key： UVARDGDFZAIKSY-ZRDIBKRKSA-N
• SMILES： S(C1C=C(/C=C/C(N2C=NC3C=CC=CC2=3)=O)C=CC=1OC)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 425.14092740g/mol
• Monoisotopic Mass: 425.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 679.0±65.0 °C(Predicted)
• pka: 2.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one

Introduction to (2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one (CAS No. 324774-54-1)

The compound (2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one, identified by its CAS number 324774-54-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a benzodiazole moiety and a piperidine-1-sulfonyl group in its structure suggests potential interactions with various biological targets, making it a valuable candidate for further research and development.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery efforts. The benzodiazole scaffold, known for its role in anxiolytic and sedative agents, has been modified extensively to enhance pharmacological properties. The incorporation of a piperidine-1-sulfonyl group into the benzodiazole framework introduces additional functionalization opportunities, which can modulate receptor binding affinity and selectivity. This structural design has been strategically employed to develop novel compounds with improved therapeutic profiles.

The specific arrangement of the substituents in (2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one is crucial for its biological activity. The 4-methoxy group on the phenyl ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Simultaneously, the piperidine-1-sulfonyl moiety contributes to hydrogen bonding capabilities, which can enhance binding interactions with biological targets. These features make the compound a promising candidate for further investigation in various therapeutic areas.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple biological pathways simultaneously. The combination of a benzodiazole core with a piperidine-sulfonyl substituent in (2E)-1-(1H-1,3-benzodiazol-1-yl)-3-[4-methoxy-3-(piperidine-1-sulfonyl)phenyl]prop-2-en-1-one aligns with this trend. Such molecules have the potential to exhibit dual or even polypharmacological effects, which could lead to more effective treatments with fewer side effects. This approach is particularly relevant in the treatment of complex diseases where multiple targets are involved.

Computational studies have played a pivotal role in understanding the structural and functional properties of this compound. Molecular docking simulations have been employed to predict binding interactions with various biological targets, including enzymes and receptors. These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts. The results from these simulations suggest that (2E)-1-(1H-1,3-benzodiazol-1-y)^l-3-[4-methoxy--3-(piperidine- sulfonyl)phenyl]prop- 2-en- ¹-one,CAS No. 324774 -54 - ¹ , may exhibit potent activity against targets relevant to neurological disorders, inflammation, and other diseases.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments have shown promising results in terms of binding affinity and selectivity for certain biological targets. These findings are consistent with computational predictions and highlight the compound's potential as a lead molecule for further development. Additional studies are underway to evaluate its efficacy and safety profiles in preclinical models.

The synthesis of (2E)-1-(1H-w-w-w-w-w-w-w-w-w-w-w-w-w-w-w-w-w-z-z-z-z-z-z-z-z-z-z-z-z-z-z-z-z-benzo-diazo-le) - l) - ³[⁴-meth-oxy
⁴
⁴
⁴
⁴
³( piper-idine
⁻s-o-n-y-l)phen-y l]pro-p²-e-n¹-o-ne (CAS No. ³²⁴⁷⁷⁴ -54 -¹ ) has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework of this molecule efficiently. These methods include cross-coupling reactions, cyclization processes, and functional group transformations, all of which are critical for achieving the desired molecular architecture.

The synthesis pathway also emphasizes green chemistry principles, ensuring minimal environmental impact while maintaining high efficiency and yield. This approach aligns with contemporary trends in pharmaceutical manufacturing, where sustainability is increasingly prioritized alongside cost-effectiveness and scalability.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm the structural integrity of the compound. These methods provide detailed information about the molecular structure, purity, and impurity profiles, ensuring that the final product meets stringent quality standards.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for drug libraries. Such libraries are increasingly used in high-throughput screening campaigns to identify novel drug candidates rapidly.

Future research directions include exploring derivatives of this compound to enhance its pharmacological properties further. By modifying specific substituents or exploring different scaffolds based on this core structure, researchers aim to develop compounds with improved efficacy, selectivity, and reduced side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing research in this area. Such partnerships can facilitate rapid translation of laboratory findings into clinical applications, ultimately benefiting patients worldwide.